6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone

• IUPAC Name: 6-amino-5-phenyl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C10H9N3OS/c11-8-7(6-4-2-1-3-5-6)9(14)13-10(15)12-8/h1-5H,(H4,11,12,13,14,15)
• InChI Key: ZPQQTPVHDQLMHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(NC(=S)NC2=O)N
• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol

Description

6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as thymine-2-thiol or 2-thiothymine. It contains a pyrimidine ring with a sulfur atom and an amino group attached to it.

Mechanism of Action

The exact mechanism of action of 6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone is not fully understood. However, it has been reported to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis. This inhibition leads to the suppression of DNA synthesis and cell division, resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone have been studied extensively. It has been reported to exhibit low toxicity, making it a promising candidate for further research. However, it has also been reported to cause DNA damage in some cases, which may limit its potential applications.

Advantages and Limitations for Lab Experiments

The advantages of using 6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone in lab experiments include its low toxicity, potential antitumor and antimicrobial activity, and ease of synthesis. However, its limitations include the lack of a complete understanding of its mechanism of action and potential DNA damage.

Future Directions

There are several future directions for research on 6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone. One direction is to further investigate its potential applications in the field of medicinal chemistry, particularly in the development of new cancer treatments and antimicrobial agents. Another direction is to study its mechanism of action in more detail to better understand its biochemical and physiological effects. Additionally, future research can focus on improving the synthesis method to increase yield and purity.

Synthesis Methods

The synthesis of 6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone can be achieved through various methods. One of the most common methods is the reaction of 2-thiouracil with benzaldehyde in the presence of a base such as potassium hydroxide. Another method involves the reaction of thymine with Lawesson's reagent, which results in the formation of 2-thiothymine. The 2-thiothymine can then be reacted with an appropriate reagent to form 6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone.

Scientific Research Applications

6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone has potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has been reported to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been reported to have antimicrobial activity against various strains of bacteria and fungi.